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Compound of Interest

Compound Name: Benzaldehyde tosylhydrazone

CAS No.: 17227-34-8

Cat. No.: B1277390

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzaldehyde tosylhydrazone is a versatile and important intermediate in modern organic

synthesis. As a stable, crystalline solid, it serves as a convenient and safer precursor to highly

reactive species such as diazo compounds and carbenes. Its primary application lies in the

Shapiro and Bamford-Stevens reactions, which provide efficient routes to alkenes from

carbonyl compounds. This technical guide provides a comprehensive overview of the physical

and chemical properties of benzaldehyde tosylhydrazone, detailed experimental protocols for

its synthesis and key reactions, and an exploration of its synthetic utility.

Core Physical and Chemical Properties
Benzaldehyde tosylhydrazone is a white to pale-yellow crystalline solid at room temperature.

It is generally stable under standard conditions but can decompose upon heating or exposure
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to light. It is advisable to store the compound in a cool, dark place. While insoluble in water, it

exhibits good solubility in various organic solvents, including ethanol and dimethylformamide.

Quantitative Data Summary
Property Value Source(s)

Molecular Formula C₁₄H₁₄N₂O₂S --INVALID-LINK--

Molar Mass 274.34 g/mol --INVALID-LINK--

Melting Point 124-125 °C --INVALID-LINK--

Appearance
White to pale-yellow crystalline

solid
[Various supplier websites]

Solubility
Insoluble in water; Soluble in

ethanol, dimethylformamide
--INVALID-LINK--

Stability

Stable at room temperature;

decomposes upon heating or

exposure to light. Electron-

poor derivatives can be less

stable.

--INVALID-LINK--

Spectroscopic Data
Precise, experimentally verified spectroscopic data for benzaldehyde tosylhydrazone can be

limited in publicly accessible databases. The following tables provide a combination of reported

data and estimated values based on the analysis of its constituent functional groups and data

from closely related structures.

¹H NMR Spectral Data (Estimated)
Solvent: CDCl₃
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Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

~7.8-7.9 d 2H Ar-H (ortho to SO₂)

~7.6-7.7 s 1H N=CH-Ar

~7.3-7.5 m 5H C₆H₅

~7.2-7.3 d 2H Ar-H (meta to SO₂)

~2.4 s 3H Ar-CH₃

~8.0-9.0 br s 1H NH

¹³C NMR Spectral Data (Estimated)
Solvent: CDCl₃

Chemical Shift (δ) ppm Assignment

~145-150 C=N

~143-145 Ar-C (para to CH₃)

~135-137 Ar-C (ipso to SO₂)

~130-134 Ar-C (ipso to C=N)

~129-130 Ar-C (ortho to SO₂)

~128-129.5 Ar-C (meta to SO₂)

~127-129 Phenyl C

~21.5 Ar-CH₃

IR Spectral Data
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Wavenumber (cm⁻¹) Intensity Assignment

~3200 Medium N-H stretch

~3060 Medium Aromatic C-H stretch

~1600 Medium-Strong C=N stretch

~1500, ~1450 Medium-Strong Aromatic C=C stretch

~1340, ~1160 Strong
S=O asymmetric and

symmetric stretch

Experimental Protocols
Synthesis of Benzaldehyde Tosylhydrazone
This protocol is adapted from a well-established procedure in Organic Syntheses.[1]

Materials:

p-Toluenesulfonylhydrazide (14.6 g, 0.078 mol)

Absolute methanol (25 mL)

Freshly distilled benzaldehyde (7.50 g, 0.071 mol)

Erlenmeyer flask (125 mL)

Büchner funnel

Ice bath

Procedure:

To a 125-mL Erlenmeyer flask, add p-toluenesulfonylhydrazide (14.6 g).

Add absolute methanol (25 mL) to create a slurry.

While swirling the slurry, rapidly add freshly distilled benzaldehyde (7.50 g).
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A mild exothermic reaction will occur, and the p-toluenesulfonylhydrazide will dissolve.

Within a few minutes, the product, benzaldehyde tosylhydrazone, will begin to crystallize.

After 15 minutes, cool the mixture in an ice bath to ensure complete crystallization.

Collect the crystalline product by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold methanol.

Dry the product under vacuum.

Expected Yield: 87-93% Melting Point: 124-125 °C[1]

The Shapiro Reaction: Synthesis of Styrene from
Benzaldehyde Tosylhydrazone
The Shapiro reaction is a powerful method for converting aldehydes and ketones into alkenes.

[2][3][4][5] The following is a general protocol for the conversion of benzaldehyde
tosylhydrazone to styrene.

Materials:

Benzaldehyde tosylhydrazone

Anhydrous tetrahydrofuran (THF) or diethyl ether

n-Butyllithium (n-BuLi) solution in hexanes (2 equivalents)

Round-bottom flask

Syringe

Stirring apparatus

Inert atmosphere (nitrogen or argon)

Quenching agent (e.g., water, methanol)
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Procedure:

Dissolve benzaldehyde tosylhydrazone in a suitable anhydrous solvent (e.g., THF) in a

round-bottom flask under an inert atmosphere.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add two equivalents of n-butyllithium solution via syringe while maintaining the low

temperature.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours. The reaction progress can be monitored by the evolution of

nitrogen gas.

Upon completion, quench the reaction by the slow addition of water or methanol.

Perform an aqueous workup and extract the product with an organic solvent.

Dry the organic layer, remove the solvent under reduced pressure, and purify the resulting

styrene, typically by distillation.

Core Applications and Reactivity
The primary utility of benzaldehyde tosylhydrazone stems from its ability to generate a

vinyllithium species upon treatment with a strong base in the Shapiro reaction. This vinyllithium

intermediate can then be reacted with a variety of electrophiles to form substituted alkenes.

The Shapiro Reaction Mechanism
The accepted mechanism for the Shapiro reaction involves a series of steps, as illustrated in

the diagram below.
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Electrophilic Quench

Benzaldehyde
Tosylhydrazone

Tosylhydrazone Anion

Deprotonation of NH

Dianion

Deprotonation of α-C-H

+ n-BuLi
(1 equiv.)

Vinyl Diazene
Intermediate

Elimination of
tosyl group

+ n-BuLi
(1 equiv.)

Vinyllithium

Loss of N₂

- TsLi

StyreneProtonation

- N₂ (gas)

+ H₂O
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Benzaldehyde
Tosylhydrazone

Tosylhydrazone Salt

+ Base (e.g., NaOMe)
- H₂O

Phenyldiazomethane

Elimination of
Toluenesulfinate

Carbene Reactions
(e.g., Cyclopropanation, Epoxidation)

Heat or
Transition Metal Catalyst

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Benzaldehyde
Tosylhydrazone: Properties, Synthesis, and Reactivity]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1277390/docs#an-in-depth-technical-
guide-to-benzaldehyde-tosylhydrazone-properties-synthesis-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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